Cas no 1207754-82-2 (1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)-)

• Product name: 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)-
• CAS No: 1207754-82-2
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6092095

1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)-

• Inchi： 1S/C7H17NO/c1-6(2,3)7(4,8)5-9/h9H,5,8H2,1-4H3/t7-/m0/s1
• InChI Key： MYIFAFOUNLOFFY-ZETCQYMHSA-N
• SMILES： C(O)[C@@](N)(C)C(C)(C)C

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 211.2±13.0 °C(Predicted)
• pka: 12.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)-

Comprehensive Analysis of 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)- (CAS No. 1207754-82-2)

The compound 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)- (CAS No. 1207754-82-2) is a chiral amino alcohol with significant potential in pharmaceutical and chemical synthesis. Its unique structural features, including the trimethyl and amino functional groups, make it a valuable intermediate in the development of enantioselective catalysts and bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in asymmetric synthesis and its applications in drug discovery.

One of the most searched questions about 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)- revolves around its synthetic routes and stereochemical purity. The (2R)-configuration is particularly important for achieving high enantiomeric excess in chiral synthesis, a topic of great interest in modern organic chemistry. Recent advancements in green chemistry have also sparked discussions about sustainable production methods for this compound, aligning with global trends toward environmentally friendly processes.

The pharmaceutical industry has shown growing interest in 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)- due to its potential as a building block for active pharmaceutical ingredients (APIs). Its ability to serve as a chiral auxiliary or ligand in asymmetric reactions makes it a versatile tool for drug development. Additionally, its physicochemical properties, such as solubility and stability, are frequently studied to optimize formulation strategies.

Another hot topic related to this compound is its analytical characterization. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure its purity and confirm its stereochemistry. Researchers often search for reliable spectroscopic data and chromatographic methods to validate the identity of 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)-, especially when used in high-value applications.

In the context of material science, this compound has been explored for its potential in designing advanced polymers and functional materials. Its amino and hydroxyl groups provide reactive sites for polymerization or modification, making it a candidate for creating novel materials with tailored properties. This aligns with the increasing demand for smart materials in industries such as electronics and coatings.

The safety profile and handling guidelines for 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)- are also frequently queried by professionals. While it is not classified as a hazardous material, proper storage conditions and handling procedures are essential to maintain its stability and prevent degradation. This underscores the importance of material safety data sheets (MSDS) and best practices in laboratory and industrial settings.

Looking ahead, the demand for 1-Butanol, 2-amino-2,3,3-trimethyl-, (2R)- is expected to rise, driven by its applications in chiral synthesis, pharmaceuticals, and advanced materials. Innovations in catalytic processes and biocatalysis may further enhance its accessibility and reduce production costs, making it a key player in the future of fine chemicals.